2-[isopropyl(methyl)amino]ethyl diphenylacetate hydrochloride

• IUPAC Name: 2-[methyl(propan-2-yl)amino]ethyl 2,2-diphenylacetate;hydrochloride
• InChI: InChI=1S/C20H25NO2.ClH/c1-16(2)21(3)14-15-23-20(22)19(17-10-6-4-7-11-17)18-12-8-5-9-13-18;/h4-13,16,19H,14-15H2,1-3H3;1H
• InChI Key: XEGWOANZRHUKNI-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N(C)CCOC(=O)C(C1=CC=CC=C1)C2=CC=CC=C2.Cl
• Molecular Formula: C20H26ClNO2
• Molecular Weight: 347.9 g/mol

Description

2-[Isopropyl(methyl)amino]ethyl diphenylacetate hydrochloride, also known as IMDA, is a chemical compound that has been widely used in scientific research. This compound belongs to the class of diphenylacetic acid derivatives and is used as a reagent in various chemical reactions. IMDA has shown potential as a useful tool in the field of medicinal chemistry and drug discovery due to its unique properties.

Mechanism of Action

The mechanism of action of 2-[isopropyl(methyl)amino]ethyl diphenylacetate hydrochloride is not well understood. However, it is believed to act as a nucleophile in various chemical reactions. 2-[isopropyl(methyl)amino]ethyl diphenylacetate hydrochloride has been shown to react with various electrophiles such as alkyl halides, acyl halides, and sulfonyl halides.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2-[isopropyl(methyl)amino]ethyl diphenylacetate hydrochloride are not well understood. However, it has been shown to have low toxicity and is considered safe for use in scientific research.

Advantages and Limitations for Lab Experiments

The advantages of using 2-[isopropyl(methyl)amino]ethyl diphenylacetate hydrochloride in lab experiments include its high purity, low toxicity, and ease of synthesis. However, the limitations of using 2-[isopropyl(methyl)amino]ethyl diphenylacetate hydrochloride include its limited solubility in water and some organic solvents.

Future Directions

There are several future directions for research involving 2-[isopropyl(methyl)amino]ethyl diphenylacetate hydrochloride. One potential direction is the synthesis of new biologically active molecules using 2-[isopropyl(methyl)amino]ethyl diphenylacetate hydrochloride as a reagent. Another potential direction is the development of new synthetic methods for 2-[isopropyl(methyl)amino]ethyl diphenylacetate hydrochloride that can improve yields and purity. Additionally, further research is needed to understand the mechanism of action of 2-[isopropyl(methyl)amino]ethyl diphenylacetate hydrochloride and its potential applications in drug discovery.

Synthesis Methods

The synthesis of 2-[isopropyl(methyl)amino]ethyl diphenylacetate hydrochloride involves the reaction of diphenylacetic acid with isopropylmethylamine in the presence of a catalyst such as hydrochloric acid. The reaction results in the formation of 2-[isopropyl(methyl)amino]ethyl diphenylacetate hydrochloride as a white crystalline powder. The synthesis of 2-[isopropyl(methyl)amino]ethyl diphenylacetate hydrochloride has been optimized to achieve high yields and purity.

Scientific Research Applications

2-[isopropyl(methyl)amino]ethyl diphenylacetate hydrochloride has been extensively used in scientific research as a reagent in various chemical reactions. It has shown potential as a useful tool in the field of medicinal chemistry and drug discovery. 2-[isopropyl(methyl)amino]ethyl diphenylacetate hydrochloride has been used in the synthesis of various biologically active molecules such as antihistamines, anti-inflammatory agents, and analgesics. It has also been used in the synthesis of compounds with potential anticancer activity.